tert-butyl 4-[(5-bromo-2-thienyl)sulfonyl]-1-piperazinecarboxylate
Overview
Description
Synthesis Analysis
The synthesis of related tert-butyl piperazine-carboxylate derivatives involves condensation reactions, nucleophilic substitution, and modified synthetic approaches. For instance, derivatives have been synthesized via condensation reactions between carbamimide and aromatic acids in the presence of carbodiimide hydrochloride and hydroxybenzotriazole under basic conditions, characterized by spectroscopic techniques such as LCMS, NMR, and IR, alongside CHN elemental analysis and confirmed by X-ray diffraction studies (Sanjeevarayappa et al., 2015). Additionally, nucleophilic substitution reactions have been employed to obtain organic intermediates, further characterized by spectroscopic methods and crystallographic analysis (Yang et al., 2021).
Molecular Structure Analysis
The crystal and molecular structure of similar tert-butyl piperazine-carboxylate compounds reveal crystallization in the monoclinic space group, with bond lengths and angles typical for this class of compounds. X-ray diffraction (XRD) studies have been crucial in determining the configurations, showing that the piperazine ring often adopts a chair conformation, contributing to the overall three-dimensional architecture through weak intermolecular interactions (Mamat et al., 2012).
Chemical Reactions and Properties
Chemical reactions involving tert-butyl piperazine-carboxylates often include Mannich reactions and nucleophilic additions, yielding highly functionalized derivatives. These reactions are pivotal for introducing diverse substituents, affecting the chemical properties and reactivity of the resultant compounds. Multi-coupling reactions using related sulfone intermediates have been explored for synthesizing unsaturated sulfones, demonstrating the versatility of these compounds in organic synthesis (Auvray et al., 1985).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline structure, of tert-butyl piperazine-carboxylates are closely linked to their molecular structures. For instance, the crystalline form, unit cell parameters, and space group are determinants of the compound's solubility and melting behavior. Studies employing XRD have elucidated these properties, providing a basis for understanding the physical behavior of these compounds in various solvents and conditions.
Chemical Properties Analysis
The chemical properties of tert-butyl piperazine-carboxylates, including reactivity, stability, and functional group transformations, are influenced by their structural features. For example, the presence of the tert-butyl group and the piperazine moiety affects the electron density and, consequently, the nucleophilic and electrophilic sites within the molecule. Computational studies, such as density functional theory (DFT) calculations, have been applied to investigate these properties, offering insights into the molecules' reactive sites and potential for further chemical modifications (Hou et al., 2023).
properties
IUPAC Name |
tert-butyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19BrN2O4S2/c1-13(2,3)20-12(17)15-6-8-16(9-7-15)22(18,19)11-5-4-10(14)21-11/h4-5H,6-9H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRKPSXLQCNEMRL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(S2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19BrN2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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